Cas no 282523-17-5 (2-(4-Chlorophenyl)-1-(4-methylbenzyl)oxy-6-nitro-1H-1,3-benzimidazole)

2-(4-Chlorophenyl)-1-(4-methylbenzyl)oxy-6-nitro-1H-1,3-benzimidazole is a benzimidazole derivative characterized by its unique structural features, including a chlorophenyl group, a nitro substituent, and a methylbenzyloxy moiety. This compound exhibits potential utility in pharmaceutical and agrochemical research due to its benzimidazole core, which is known for biological activity. The presence of electron-withdrawing (nitro) and electron-donating (methylbenzyloxy) groups enhances its reactivity, making it a versatile intermediate for further chemical modifications. Its well-defined molecular structure allows for precise applications in medicinal chemistry, particularly in the development of enzyme inhibitors or receptor-targeting agents. The compound's stability and synthetic accessibility further contribute to its suitability for experimental studies.
2-(4-Chlorophenyl)-1-(4-methylbenzyl)oxy-6-nitro-1H-1,3-benzimidazole structure
282523-17-5 structure
Product Name:2-(4-Chlorophenyl)-1-(4-methylbenzyl)oxy-6-nitro-1H-1,3-benzimidazole
CAS No:282523-17-5
MF:C21H16ClN3O3
MW:394
CID:4643721
Update Time:2025-10-30

2-(4-Chlorophenyl)-1-(4-methylbenzyl)oxy-6-nitro-1H-1,3-benzimidazole Chemical and Physical Properties

Names and Identifiers

    • 2-(4-CHLOROPHENYL)-1-[(4-METHYLBENZYL)OXY]-6-NITRO-1H-1,3-BENZIMIDAZOLE
    • 2-(4-chlorophenyl)-1-[(4-methylphenyl)methoxy]-6-nitrobenzimidazole
    • 1H-Benzimidazole, 2-(4-chlorophenyl)-1-[(4-methylphenyl)methoxy]-6-nitro-
    • 2-(4-Chlorophenyl)-1-(4-methylbenzyl)oxy-6-nitro-1H-1,3-benzimidazole
    • Inchi: InChI=1S/C21H16ClN3O3/c1-14-2-4-15(5-3-14)13-28-24-20-12-18(25(26)27)10-11-19(20)23-21(24)16-6-8-17(22)9-7-16/h2-12H,13H2,1H3
    • InChI Key: BCBYVCHAFOHBKM-UHFFFAOYSA-N
    • SMILES: Cc1ccc(cc1)COn2c3cc(ccc3nc2c4ccc(cc4)Cl)[N+](=O)[O-]

Experimental Properties

  • Density: 1.3±0.1 g/cm3
  • Boiling Point: 585.9±60.0 °C at 760 mmHg
  • Flash Point: 308.1±32.9 °C
  • Vapor Pressure: 0.0±1.6 mmHg at 25°C

2-(4-Chlorophenyl)-1-(4-methylbenzyl)oxy-6-nitro-1H-1,3-benzimidazole Security Information

2-(4-Chlorophenyl)-1-(4-methylbenzyl)oxy-6-nitro-1H-1,3-benzimidazole Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
C141250-0.5mg
2-(4-Chlorophenyl)-1-[(4-methylbenzyl)oxy]-6-nitro-1H-1,3-benzimidazole
282523-17-5
0.5mg
$ 50.00 2022-06-06
TRC
C141250-1mg
2-(4-Chlorophenyl)-1-[(4-methylbenzyl)oxy]-6-nitro-1H-1,3-benzimidazole
282523-17-5
1mg
$ 80.00 2022-06-06
TRC
C141250-2.5mg
2-(4-Chlorophenyl)-1-[(4-methylbenzyl)oxy]-6-nitro-1H-1,3-benzimidazole
282523-17-5
2.5mg
$ 155.00 2022-06-06
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1616473-1mg
2-(4-Chlorophenyl)-1-((4-methylbenzyl)oxy)-6-nitro-1H-benzo[d]imidazole
282523-17-5 98%
1mg
¥436 2023-04-05
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1616473-5mg
2-(4-Chlorophenyl)-1-((4-methylbenzyl)oxy)-6-nitro-1H-benzo[d]imidazole
282523-17-5 98%
5mg
¥627 2023-04-05
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1616473-10mg
2-(4-Chlorophenyl)-1-((4-methylbenzyl)oxy)-6-nitro-1H-benzo[d]imidazole
282523-17-5 98%
10mg
¥747 2023-04-05
SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.
BD00892495-1g
2-(4-Chlorophenyl)-1-[(4-methylphenyl)methoxy]-6-nitro-1H-1,3-benzodiazole
282523-17-5 90%
1g
¥4193.0 2023-03-20
A2B Chem LLC
AI71723-1mg
2-(4-chlorophenyl)-1-[(4-methylphenyl)methoxy]-6-nitro-1H-1,3-benzodiazole
282523-17-5 >90%
1mg
$201.00 2024-04-20
A2B Chem LLC
AI71723-5mg
2-(4-chlorophenyl)-1-[(4-methylphenyl)methoxy]-6-nitro-1H-1,3-benzodiazole
282523-17-5 >90%
5mg
$214.00 2024-04-20
A2B Chem LLC
AI71723-10mg
2-(4-chlorophenyl)-1-[(4-methylphenyl)methoxy]-6-nitro-1H-1,3-benzodiazole
282523-17-5 >90%
10mg
$240.00 2024-04-20

Additional information on 2-(4-Chlorophenyl)-1-(4-methylbenzyl)oxy-6-nitro-1H-1,3-benzimidazole

Comprehensive Overview of 2-(4-Chlorophenyl)-1-(4-methylbenzyl)oxy-6-nitro-1H-1,3-benzimidazole (CAS No. 282523-17-5)

2-(4-Chlorophenyl)-1-(4-methylbenzyl)oxy-6-nitro-1H-1,3-benzimidazole (CAS No. 282523-17-5) is a specialized benzimidazole derivative with a unique molecular structure. This compound has garnered significant attention in pharmaceutical and chemical research due to its potential applications in drug development and material science. The presence of both nitro and chlorophenyl groups in its structure makes it a versatile intermediate for synthesizing more complex molecules.

In recent years, the demand for benzimidazole-based compounds has surged, driven by their widespread use in medicinal chemistry. Researchers are particularly interested in 2-(4-Chlorophenyl)-1-(4-methylbenzyl)oxy-6-nitro-1H-1,3-benzimidazole due to its potential as a building block for anticancer agents and antimicrobial drugs. Its nitro group enhances reactivity, enabling further functionalization, while the chlorophenyl moiety contributes to its stability and bioavailability.

The synthesis of 2-(4-Chlorophenyl)-1-(4-methylbenzyl)oxy-6-nitro-1H-1,3-benzimidazole involves multi-step organic reactions, including condensation and nitration processes. Advanced techniques such as HPLC and NMR spectroscopy are employed to ensure high purity and accurate characterization. This compound is often discussed in the context of green chemistry, as researchers seek eco-friendly synthesis routes to minimize environmental impact.

One of the most frequently asked questions about CAS No. 282523-17-5 is its solubility and stability under various conditions. Studies indicate that this compound exhibits moderate solubility in organic solvents like DMSO and ethanol, making it suitable for laboratory-scale experiments. Its stability at room temperature further enhances its practicality for long-term storage and transportation.

Another hot topic surrounding 2-(4-Chlorophenyl)-1-(4-methylbenzyl)oxy-6-nitro-1H-1,3-benzimidazole is its potential role in drug discovery. With the rise of AI-driven molecular design, computational chemists are exploring its interactions with biological targets. The compound's benzimidazole core is known to bind effectively to enzymes and receptors, making it a promising candidate for structure-activity relationship (SAR) studies.

From an industrial perspective, CAS No. 282523-17-5 is valued for its scalability. Manufacturers are optimizing production protocols to meet the growing demand from academic and commercial sectors. Quality control measures, including GC-MS analysis and X-ray crystallography, ensure consistency across batches, which is critical for reproducible research outcomes.

In summary, 2-(4-Chlorophenyl)-1-(4-methylbenzyl)oxy-6-nitro-1H-1,3-benzimidazole represents a fascinating area of study in modern chemistry. Its unique properties and broad applicability make it a subject of ongoing research, particularly in the fields of pharmaceuticals and material science. As scientific advancements continue, this compound is likely to play an increasingly important role in innovative solutions for global challenges.

Recommended suppliers
Hangzhou Cedareal Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hangzhou Cedareal Technology Co., Ltd.
Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Henan Dongyan Pharmaceutical Co., Ltd
Yunnanjiuzhen
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Yunnanjiuzhen
Inner Mongolia Xinhong Biological Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Inner Mongolia Xinhong Biological Technology Co., Ltd
Shandong Feiyang Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Feiyang Chemical Co., Ltd